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Compound of Interest

Compound Name: N-Boc-3-dimethylamino-D-alanine

Cat. No.: B010335

Technical Guide: Physicochemical Properties of
N-Boc-3-dimethylamino-D-alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and estimations
for the key physical properties of N-Boc-3-dimethylamino-D-alanine, a specialized amino acid
derivative of interest in synthetic chemistry and drug development. Due to the limited
availability of direct experimental data for this compound in public literature, this guide also
presents data from structurally analogous compounds to provide scientifically informed
estimations.

Introduction

N-Boc-3-dimethylamino-D-alanine is a non-canonical amino acid featuring a tert-
butoxycarbonyl (Boc) protecting group on the alpha-amino group and a dimethylamino
functional group at the beta-position of a D-alanine core. This unique structure makes it a
valuable building block for the synthesis of modified peptides and other complex organic
molecules, potentially influencing their conformational properties, basicity, and biological
activity. Understanding its physical properties, such as solubility and melting point, is crucial for
its effective use in laboratory and process chemistry.
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Estimated Physical Properties of N-Boc-3-
dimethylamino-D-alanine

Direct experimental data for the melting point and solubility of N-Boc-3-dimethylamino-D-
alanine is not readily available in peer-reviewed literature or commercial supplier
specifications. However, by examining structurally related compounds, we can establish a
reasonable estimation for these properties.

Data on Structurally Similar Compounds:

To provide a basis for estimation, the physical properties of several analogous N-Boc protected
amino acids are summarized below.

Molecular Melting Point o
Compound CAS Number Solubility
Formula (°C)

Soluble in
Chloroform,
DMSO,
Methanol[2]

N-Boc-D-alanine  7764-95-6 CsH15NOa 78.0 - 85.0[1]

Slightly soluble in
water; Soluble in

N-Boc-L-alanine 15761-38-3 CsH15sNOa4 77 - 87[3] ethanol and
dichloromethane[
4]

Soluble in water
3303-84-2 CsH1sNOa 73 - 82[5] or 1% acetic
acid[6]

N-Boc-beta-

alanine

Estimation for N-Boc-3-dimethylamino-D-alanine:

e Melting Point: The presence of the additional dimethylamino group in N-Boc-3-
dimethylamino-D-alanine (C10H20N204) compared to N-Boc-D-alanine (CsHisNOa)
increases its molecular weight and introduces a polar, basic functional group. This is likely to
influence the crystal lattice energy. While a precise prediction is not possible without
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experimental data, it is reasonable to estimate that the melting point will be in a similar range
to, or slightly different from, its simpler alanine analogs, likely falling within the 70-95 °C
range.

e Solubility: The tertiary amine of the dimethylamino group can be protonated in acidic
agueous solutions, which would significantly increase its water solubility. In neutral or basic
conditions, and in organic solvents, its solubility will be influenced by the interplay of the
polar carboxyl and dimethylamino groups and the nonpolar Boc group. It is predicted to be
soluble in polar organic solvents such as methanol, ethanol, and DMSO, similar to other
Boc-protected amino acids. Its aqueous solubility is expected to be pH-dependent, with
higher solubility at lower pH.

Experimental Protocols
The following are generalized experimental protocols for determining the melting point and
solubility of fine organic chemicals like N-Boc-3-dimethylamino-D-alanine.

3.1. Melting Point Determination (Capillary Method)

This is a standard and widely used method for determining the melting point of a solid organic
compound.[7][8][9]

e Principle: A small, finely powdered sample of the substance is heated at a controlled rate in a
capillary tube. The temperature range over which the substance melts is observed and
recorded as the melting point. Pure crystalline compounds typically have a sharp melting
point range (0.5-1 °C), while impurities can depress and broaden the melting range.[7][8]

e Apparatus:

o

Melting point apparatus (e.g., Mel-Temp or similar)

[¢]

Capillary tubes (sealed at one end)

o

Spatula

o

Mortar and pestle (if the sample is not a fine powder)

e Procedure:
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o Ensure the sample is dry and finely powdered.

o Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3
mm.

o Place the capillary tube into the heating block of the melting point apparatus.
o Heat the block rapidly to a temperature about 10-15 °C below the expected melting point.
o Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample has turned into a clear liquid (completion of
melting). This range is the melting point.

3.2. Solubility Determination (Qualitative)

This protocol provides a general method for assessing the solubility of a compound in various
solvents.[10][11][12]

 Principle: A small, known amount of the solute is added to a known volume of a solvent. The
mixture is agitated, and the extent to which the solute dissolves is observed.

e Apparatus:
o Test tubes and a test tube rack
o Vortex mixer or shaker
o Pipettes or graduated cylinders
o Analytical balance

e Procedure:

o Add a small, pre-weighed amount of N-Boc-3-dimethylamino-D-alanine (e.g., 1-5 mg) to
a test tube.
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o Add a known volume of the desired solvent (e.g., 1 mL of water, ethanol, dichloromethane,
DMSO) to the test tube.

o Agitate the mixture vigorously (e.g., using a vortex mixer) for a set period (e.g., 1-2
minutes).

o Allow the test tube to stand and observe if the solid has completely dissolved.

o If the solid dissolves completely, the compound is considered soluble in that solvent at that
concentration. If solid remains, it is considered sparingly soluble or insoluble.

o To test the pH-dependent aqueous solubility, this procedure can be repeated using dilute
agueous acid (e.g., 0.1 M HCI) and dilute aqueous base (e.g., 0.1 M NaOH).

Visualization of Logical Relationships

The following diagram illustrates the relationship between N-Boc-3-dimethylamino-D-alanine
and its key physical properties that are critical for its application in research and development.
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Caption: Logical flow from the compound to its physical properties and their impact on key
applications.
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In conclusion, while direct experimental data for the physical properties of N-Boc-3-
dimethylamino-D-alanine remains elusive in the public domain, a scientifically grounded
estimation can be made based on the properties of its structural analogs. The provided
experimental protocols offer a starting point for researchers to determine these properties in
their own laboratories, which is essential for the successful application of this versatile building
block in chemical synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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